Cas no 754214-71-6 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-2,3-dihydro-1-(triphenylmethyl)-)
754214-71-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 5-bromo-2,3-dihydro-1-(triphenylmethyl)-
CAS No:754214-71-6
MF:C26H21BrN2
MW:441.362345457077
CID:4172682
PubChem ID:76852763
Update Time:2025-04-24
1H-Pyrrolo[2,3-b]pyridine, 5-bromo-2,3-dihydro-1-(triphenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-2,3-dihydro-1-(triphenylmethyl)-
- 1h-pyrrolo[2,3-b]pyridine,5-bromo-2,3-dihydro-1-(triphenylmethyl)-
- 754214-71-6
-
- Inchi: 1S/C26H21BrN2/c27-24-18-20-16-17-29(25(20)28-19-24)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,18-19H,16-17H2
- InChI Key: FJGGNHAPJPFKKH-UHFFFAOYSA-N
- SMILES: C12N(C(C3=CC=CC=C3)(C3=CC=CC=C3)C3=CC=CC=C3)CCC1=CC(Br)=CN=2
Computed Properties
- Exact Mass: 440.08881Da
- Monoisotopic Mass: 440.08881Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 16.1Ų
1H-Pyrrolo[2,3-b]pyridine, 5-bromo-2,3-dihydro-1-(triphenylmethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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